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Compound of Interest

Compound Name: 2,3-Dimethylpyridine-d9

Cat. No.: B15556901

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of 2,3-Dimethylpyridine-d9, a

deuterated isotopologue of 2,3-Dimethylpyridine. The substitution of hydrogen with deuterium is

a critical technique in various research applications, including mass spectrometry-based

metabolic studies and as internal standards in pharmacokinetic analyses. A precise

understanding of the molecular weight is fundamental for these applications.

Data Summary
The following table summarizes the key quantitative data for 2,3-Dimethylpyridine and its

deuterated form.

Compound Chemical Formula Molar Mass ( g/mol )

2,3-Dimethylpyridine C₇H₉N 107.1531[1]

2,3-Dimethylpyridine-d9 C₇D₉N 116.21[2]
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Experimental Protocols: Molecular Weight
Calculation
The molecular weight of 2,3-Dimethylpyridine-d9 is determined by its chemical formula, which

indicates the number of atoms of each element present in one molecule. The "-d9" designation

signifies that all nine hydrogen atoms in the parent molecule, 2,3-Dimethylpyridine, have been

replaced by their heavy isotope, deuterium.

Methodology:

The calculation of the molecular weight involves summing the atomic weights of all atoms in the

molecule.

Identify the Chemical Formula: The chemical formula for 2,3-Dimethylpyridine is C₇H₉N.[1]

For the deuterated analog, 2,3-Dimethylpyridine-d9, the formula is C₇D₉N.

Obtain Atomic Weights: The standard atomic weights of the constituent elements are utilized:

Carbon (C): 12.011 u

Nitrogen (N): 14.007 u

Deuterium (D): 2.014 u[3][4][5]

Calculate Total Molecular Weight: The molecular weight is the sum of the masses of all

atoms:

Mass from Carbon: 7 atoms * 12.011 u/atom = 84.077 u

Mass from Deuterium: 9 atoms * 2.014 u/atom = 18.126 u

Mass from Nitrogen: 1 atom * 14.007 u/atom = 14.007 u

Total Molecular Weight: 84.077 u + 18.126 u + 14.007 u = 116.21 u

Visualization of Calculation Logic
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The following diagram illustrates the logical workflow for calculating the molecular weight of

2,3-Dimethylpyridine-d9.

Calculation of 2,3-Dimethylpyridine-d9 Molecular Weight

Start: Identify Compound
2,3-Dimethylpyridine-d9

Determine Chemical Formula
C₇D₉N

Obtain Atomic Weights
C: 12.011
D: 2.014

N: 14.007

Calculate Mass Contribution
C: 7 * 12.011 = 84.077
D: 9 * 2.014 = 18.126

N: 1 * 14.007 = 14.007

Sum Contributions
84.077 + 18.126 + 14.007

Final Molecular Weight
116.21 g/mol

Click to download full resolution via product page

Caption: Logical workflow for molecular weight determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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